Cas no 174626-26-7 (Carbamic acid, [4-[(methylsulfonyl)oxy]butyl]-, phenylmethyl ester)

• Product Name: Carbamic acid, [4-[(methylsulfonyl)oxy]butyl]-, phenylmethyl ester
• CAS No: 174626-26-7
• MF: C₁₃H₁₉NO₅S
• MW: 301.358662843704
• CID: 1367810
• PubChem ID: 11141145
• Update Time: 2025-04-20

Carbamic acid, [4-[(methylsulfonyl)oxy]butyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-[(methylsulfonyl)oxy]butyl]-, phenylmethyl ester
• 4-(phenylmethoxycarbonylamino)butyl methanesulfonate
• DTXSID10456736
• 4-(benzyloxycarbonylamino)butyl methanesulfonate
• N-(benzyloxycarbonyl)-4-(mesyloxy)butylamine
• SCHEMBL2453446
• 174626-26-7
• IXPVLCSXVHNCBU-UHFFFAOYSA-N

• Inchi： 1S/C13H19NO5S/c1-20(16,17)19-10-6-5-9-14-13(15)18-11-12-7-3-2-4-8-12/h2-4,7-8H,5-6,9-11H2,1H3,(H,14,15)
• InChI Key： IXPVLCSXVHNCBU-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.09847
• Monoisotopic Mass: 301.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• PSA: 81.7